Cas no 903863-81-0 (2-(3,4-dimethoxyphenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile)

2-(3,4-dimethoxyphenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile structure
903863-81-0 structure
Product name:2-(3,4-dimethoxyphenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
CAS No:903863-81-0
MF:C24H24N4O5
MW:448.471165657043
CID:5425520

2-(3,4-dimethoxyphenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-dimethoxyphenyl)-5-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
    • 4-Oxazolecarbonitrile, 2-(3,4-dimethoxyphenyl)-5-[4-(4-methoxybenzoyl)-1-piperazinyl]-
    • 2-(3,4-dimethoxyphenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
    • Inchi: 1S/C24H24N4O5/c1-30-18-7-4-16(5-8-18)23(29)27-10-12-28(13-11-27)24-19(15-25)26-22(33-24)17-6-9-20(31-2)21(14-17)32-3/h4-9,14H,10-13H2,1-3H3
    • InChI Key: FVLLYQPNOGNUCD-UHFFFAOYSA-N
    • SMILES: O1C(N2CCN(C(=O)C3=CC=C(OC)C=C3)CC2)=C(C#N)N=C1C1=CC=C(OC)C(OC)=C1

2-(3,4-dimethoxyphenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3309-0227-5μmol
2-(3,4-dimethoxyphenyl)-5-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
903863-81-0 90%+
5μl
$63.0 2023-04-26
Life Chemicals
F3309-0227-20μmol
2-(3,4-dimethoxyphenyl)-5-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
903863-81-0 90%+
20μl
$79.0 2023-04-26
Life Chemicals
F3309-0227-2mg
2-(3,4-dimethoxyphenyl)-5-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
903863-81-0 90%+
2mg
$59.0 2023-04-26
Life Chemicals
F3309-0227-3mg
2-(3,4-dimethoxyphenyl)-5-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
903863-81-0 90%+
3mg
$63.0 2023-04-26
Life Chemicals
F3309-0227-50mg
2-(3,4-dimethoxyphenyl)-5-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
903863-81-0 90%+
50mg
$160.0 2023-04-26
Life Chemicals
F3309-0227-10mg
2-(3,4-dimethoxyphenyl)-5-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
903863-81-0 90%+
10mg
$79.0 2023-04-26
Life Chemicals
F3309-0227-5mg
2-(3,4-dimethoxyphenyl)-5-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
903863-81-0 90%+
5mg
$69.0 2023-04-26
Life Chemicals
F3309-0227-25mg
2-(3,4-dimethoxyphenyl)-5-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
903863-81-0 90%+
25mg
$109.0 2023-04-26
Life Chemicals
F3309-0227-10μmol
2-(3,4-dimethoxyphenyl)-5-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
903863-81-0 90%+
10μl
$69.0 2023-04-26
Life Chemicals
F3309-0227-30mg
2-(3,4-dimethoxyphenyl)-5-[4-(4-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
903863-81-0 90%+
30mg
$119.0 2023-04-26

2-(3,4-dimethoxyphenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Related Literature

Additional information on 2-(3,4-dimethoxyphenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

Exploring the Chemistry and Applications of 2-(3,4-dimethoxyphenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS No. 903863-81-0)

2-(3,4-dimethoxyphenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS No. 903863-81-0) is a complex organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This molecule combines a 1,3-oxazole core with a piperazine moiety and multiple methoxy-substituted aromatic rings, making it a versatile scaffold for drug discovery and material science applications.

The compound's molecular structure features a carbonitrile group at the 4-position of the oxazole ring, which enhances its potential for further chemical modifications. Researchers have shown particular interest in this compound's ability to interact with biological targets, especially in the context of central nervous system (CNS) disorders and metabolic diseases, which are currently hot topics in medicinal chemistry.

From a synthetic chemistry perspective, 2-(3,4-dimethoxyphenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile presents interesting challenges and opportunities. The presence of both electron-donating (methoxy groups) and electron-withdrawing (carbonitrile group) substituents creates a polarized electronic environment that can be exploited in various chemical transformations. This characteristic makes the compound particularly valuable in the development of new synthetic methodologies, a subject frequently searched by chemistry professionals and students alike.

In pharmaceutical applications, the piperazine-oxazole hybrid structure of this compound has shown promise in preliminary studies for modulating various biological pathways. The compound's potential as a kinase inhibitor or GPCR modulator has been explored in recent research, aligning with current trends in targeted drug development. These properties make it a subject of interest for researchers investigating treatments for neurodegenerative diseases and cancer, which are among the most searched medical topics online.

The physical and chemical properties of 2-(3,4-dimethoxyphenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile contribute to its research utility. The compound typically appears as a crystalline solid with moderate solubility in common organic solvents, a characteristic that facilitates its handling in laboratory settings. Its stability profile makes it suitable for various experimental conditions, though proper storage away from moisture and light is recommended to maintain its integrity.

Recent advancements in analytical techniques have enabled more detailed studies of this compound's behavior. Modern spectroscopic methods (including NMR, mass spectrometry, and X-ray crystallography) have provided valuable insights into its molecular conformation and electronic properties. These analytical approaches are frequently searched topics among chemistry professionals seeking to characterize complex molecules.

In material science applications, the conjugated system of 2-(3,4-dimethoxyphenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile offers interesting possibilities. The compound's electronic structure suggests potential utility in organic electronics and photovoltaic materials, areas that are currently receiving significant research attention due to the global push for sustainable energy solutions.

The synthesis of 2-(3,4-dimethoxyphenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile typically involves multi-step organic reactions, with the final product requiring careful purification. Researchers have developed various synthetic routes to optimize yield and purity, with recent literature focusing on green chemistry approaches that minimize environmental impact—a topic of growing importance in chemical research.

From a commercial perspective, the demand for specialized compounds like 2-(3,4-dimethoxyphenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile has been steadily increasing. Pharmaceutical companies and research institutions seek such molecules for their screening libraries and lead optimization programs. The compound's availability from chemical suppliers is often accompanied by comprehensive analytical data, meeting the rigorous standards required by modern drug discovery programs.

Future research directions for this compound may include exploring its structure-activity relationships in greater detail, investigating its potential as a chemical probe for biological studies, or developing more efficient synthetic routes. These areas align well with current trends in chemical research and frequently appear in academic search queries related to drug discovery and medicinal chemistry.

In conclusion, 2-(3,4-dimethoxyphenyl)-5-4-(4-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS No. 903863-81-0) represents an intriguing case study in modern organic chemistry. Its complex structure, combined with potential applications in medicine and materials science, makes it a valuable subject for ongoing research. As scientific understanding of such compounds deepens, they may contribute significantly to addressing some of today's most pressing health and technological challenges.

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